![molecular formula C10H13NS B6167557 1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine CAS No. 1862898-43-8](/img/no-structure.png)
1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine
Description
“1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine” is also known as Methiopropamine (MPA). It is an organic compound structurally related to methamphetamine . The molecule consists of a thiophene group with an alkyl amine substituent at the 2-position . It has limited popularity as a recreational stimulant .
Synthesis Analysis
There is a four-step synthesis of methiopropamine. It begins with (thiophen-2-yl)magnesium bromide, which is reacted with propylene oxide, yielding 1-(thiophen-2-yl)-2-hydroxypropane which is reacted with phosphorus tribromide, yielding 1-(thiophen-2-yl)-2-bromopropane which is finally reacted with methylamine, yielding 1-(thiophen-2-yl)-2-methylaminopropane .
Molecular Structure Analysis
The molecular structure of Methiopropamine is C8H13NS . It is structurally related to methamphetamine, with the key difference being the presence of a thiophene ring instead of a phenyl ring .
Chemical Reactions Analysis
Methiopropamine is metabolized into active thiopropamine, 4-hydroxymethiopropamine and thiophene S-oxides . These N-demethylated metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver transforming them into inactive 1-(thiophen-2-yl)-2-propan-2-one which can be seen as a phenylacetone derivative .
Mechanism of Action
Methiopropamine functions as a norepinephrine-dopamine reuptake inhibitor that is approximately 1.85 times more selective for norepinephrine than dopamine . It is approximately one third as potent as dextroamphetamine as a norepinephrine reuptake inhibitor and one fifth as much as a dopamine reuptake inhibitor . It displays negligible activity as a serotonin reuptake inhibitor .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine involves the reaction of a thiophene derivative with a tetrahydropyridine derivative in the presence of a suitable catalyst.", "Starting Materials": [ "2-thiophenemethanol", "1,2,3,6-tetrahydropyridine", "Sodium hydride", "Dimethylformamide", "Chloroform" ], "Reaction": [ "Step 1: Preparation of 2-thiophenemethanol by the reaction of thiophene with formaldehyde and hydrogen in the presence of a suitable catalyst.", "Step 2: Conversion of 2-thiophenemethanol to 2-thiophenemethyl chloride by the reaction with thionyl chloride in the presence of a suitable base.", "Step 3: Preparation of 1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine by the reaction of 2-thiophenemethyl chloride with 1,2,3,6-tetrahydropyridine in the presence of sodium hydride and dimethylformamide as a solvent.", "Step 4: Purification of the product by extraction with chloroform and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
1862898-43-8 |
Product Name |
1-[(thiophen-2-yl)methyl]-1,2,3,6-tetrahydropyridine |
Molecular Formula |
C10H13NS |
Molecular Weight |
179.3 |
Purity |
95 |
Origin of Product |
United States |
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